1-Diphenylmethyl-4-(2-hydroxy-3-phenylmethylaminopropyl)-piperazine

• CAS No.: 143759-59-5
• Molecular Formula: C27H33N3O
• Molecular Weight: 415.6 g/mol
• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-3-(benzylamino)propan-2-ol
• InChI: InChI=1S/C27H33N3O/c31-26(21-28-20-23-10-4-1-5-11-23)22-29-16-18-30(19-17-29)27(24-12-6-2-7-13-24)25-14-8-3-9-15-25/h1-15,26-28,31H,16-22H2
• InChI Key: RXACHOWXVJKTIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(CNCC2=CC=CC=C2)O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-Diphenylmethyl-4-(2-hydroxy-3-phenylmethylaminopropyl)-piperazine is a useful research compound. Its molecular formula is C27H33N3O and its molecular weight is 415.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.08 g (0.01 mol) of 1-(diphenylmethyl)-4-(2,3-epoxypropyl)piperazine and 1 g (0.01 mol) of benzylamine were refluxed with heating together with 200 ml of DMF for 5 hours in the presence of a catalytic amount of an alkali such as potassium carbonate. DMF was distilled off under reduced pressure, and a residue was extracted with ethyl acetate. After washing with water and drying, the ethyl acetate was distilled off under reduced pressure to obtain 4.8 g of a crude subject compound of a viscous liquid. The obtained compound was refined by flush chromatography and fractional thin-layer chromatography by using solvent mixtures of ethyl acetate--methanol and methylene chloride--methanol respectively to obtain 1.2 g of the subject compound as white crystals.